Cas no 89176-02-3 (4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)-)

4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)- structure
89176-02-3 structure
Product name:4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)-
CAS No:89176-02-3
MF:C8H9F5O
MW:216.148480176926
CID:609716
PubChem ID:71322500

4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)-
    • 1,1,1,2,2-pentafluoro-6-methylhept-4-en-3-one
    • DTXSID60752174
    • 89176-02-3
    • Inchi: InChI=1S/C8H9F5O/c1-5(2)3-4-6(14)7(9,10)8(11,12)13/h3-5H,1-2H3
    • InChI Key: CRYLNERXFFNZOG-UHFFFAOYSA-N
    • SMILES: CC(C)C=CC(=O)C(C(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 216.05735572g/mol
  • Monoisotopic Mass: 216.05735572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)- Related Literature

Additional information on 4-Hepten-3-one, 1,1,1,2,2-pentafluoro-6-methyl-, (E)-

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